5-[(Z)-(1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl]-2-methoxybenzyl acetate

• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: [5-[(Z)-(1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidene)methyl]-2-methoxyphenyl]methyl acetate
• InChI: InChI=1S/C16H18N2O4S/c1-4-18-15(20)13(17-16(18)23)8-11-5-6-14(21-3)12(7-11)9-22-10(2)19/h5-8H,4,9H2,1-3H3,(H,17,23)/b13-8-
• InChI Key: AIOCQCUXOUFTEA-JYRVWZFOSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)OC)COC(=O)C)/NC1=S
• Canonical SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OC)COC(=O)C)NC1=S

Description

5-[(Z)-(1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl]-2-methoxybenzyl acetate is a complex organic compound that features a unique combination of functional groups, including an imidazolidinone ring, a thioxo group, and an ester linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Z)-(1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl]-2-methoxybenzyl acetate typically involves multi-step organic reactions. One common approach starts with the preparation of the imidazolidinone core, which can be synthesized via the cyclization of appropriate amido-nitriles under mild conditions . The thioxo group is introduced through a subsequent reaction with sulfur-containing reagents. The final step involves esterification with 2-methoxybenzyl acetate under acidic or basic conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity. The reaction conditions are carefully controlled to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

5-[(Z)-(1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl]-2-methoxybenzyl acetate can undergo various chemical reactions, including:

Oxidation: The thioxo group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl groups can be reduced to alcohols using reducing agents such as lithium aluminum hydride.

Substitution: The ester group can undergo nucleophilic substitution reactions, where the methoxy group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines, thiols, or alcohols.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Various substituted esters.

Scientific Research Applications

5-[(Z)-(1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl]-2-methoxybenzyl acetate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for biological receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 5-[(Z)-(1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl]-2-methoxybenzyl acetate involves its interaction with specific molecular targets. The imidazolidinone ring and thioxo group can form strong interactions with enzymes or receptors, potentially inhibiting their activity. The ester linkage allows for the compound to be hydrolyzed in biological systems, releasing active metabolites that exert their effects through various pathways .

Comparison with Similar Compounds

Similar Compounds

• **5-[(Z)-(1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl]-2-methoxybenzyl acetate
• Methyl acetate
• Ethyl acetate
• Propyl acetate

Uniqueness

5-[(Z)-(1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl]-2-methoxybenzyl acetate stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties.